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Compound of Interest

Compound Name: BMT-145027
Cat. No.: B1192411
Get Quote
. J

Chemical Identity: mGIuR5 Positive Allosteric Modulator (PAM) CAS Number: 2018282-44-3
Molecular Formula: C23H14CIF3Na[1]

Part 1: Emergency Safety & Classification

For Immediate Reference by EHS and Laboratory Personnel

BMT-145027 is a potent, bioactive research chemical used in neuroscience to modulate the
metabotropic glutamate receptor 5 (mGIuR5).[1] While often classified as "non-hazardous" for
transport (DOT), it must be treated as a Potent Pharmacological Agent during disposal due to
its biological activity and halogenated chemical structure.[1]
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Parameter

Specification

Disposal Implication

Chemical Class

Halogenated Heterocycle

(Pyrazolo[3,4-b]pyridine)

Requires Halogenated Waste
stream to prevent equipment

corrosion and ensure proper

incineration temperatures.[1]

Treat as Toxic/Bioactive.[1]

Must be fully destroyed via

Bioactivity MGIUR5 PAM (ECso = 47 nM) ) T )
high-temperature incineration;
never discharge to sewer.[1]
Aqueous decontamination is

- Soluble in DMSO; Insoluble in ineffective.[1] Use organic

Solubility

water solvents (ethanol/acetone) for

surface cleaning.[1]

Strict Segregation: Do not mix

) ] with non-halogenated solvents
Chlorine (CI), Fluorine (F -

) if the total halogen content
Trifluoromethyl)

Halogen Content
exceeds 1,000 ppm (standard

EHS threshold).[1]

Part 2: Scientific Rationale for Disposal Protocols

Expertise & Experience: The "Why" Behind the Protocol

As a Senior Application Scientist, | emphasize that "compliant” does not always mean "safe.”
Standard disposal protocols often overlook the specific nuances of fluorinated research
chemicals.[1]

e The Halogen Factor: BMT-145027 contains a trifluoromethyl group (-CF3) and a chlorine
atom.[1] When incinerated at insufficient temperatures, halogenated compounds can form
acid gases (HCI, HF).[1] Therefore, this compound must be tagged for High-Temperature

Incineration (typically >1100°C) with scrubbers.[1] Segregating this into a "General Organic
waste stream often leads to rejection by waste handlers or damage to standard incinerators.

[1]
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e Bioactive Containment: Because BMT-145027 modulates CNS signaling at nanomolar
concentrations (ECso = 47 nM), it poses a risk of biological effect if released into the
environment.[1] Simple chemical deactivation (e.g., bleaching) is not recommended as it
may not cleave the pyrazolo-pyridine core and could generate reactive chlorinated
byproducts.[1] Complete thermal destruction is the only self-validating disposal method.[1]

Part 3: Step-by-Step Disposal Workflows
Workflow A: Solid Waste (Pure Powder)

Use this for expired stock, spilled powder, or weighing scraps.[1]

Containment: Transfer solid BMT-145027 into a screw-top high-density polyethylene (HDPE)
or glass vial.

Secondary Packaging: Place the vial into a clear, sealable biohazard or chemical waste bag.

Labeling: Affix a hazardous waste tag.
o Chemical Name: "BMT-145027 (Halogenated Solid)"[1]

o Hazard Checkbox: Toxic, Irritant.[1]

Disposal Bin: Deposit into the Solid Chemical Waste Drum (destined for incineration).[1]

o Critical: Do not place in "Sharps" unless contained in a needle/syringe.[1] Do not place in
regular trash.

Workflow B: Liquid Waste (Stock Solutions in DMSO)

Use this for leftover experimental stock solutions.
o Segregation: Verify the solvent. BMT-145027 is typically dissolved in DMSO.[1]
o Transfer: Pour the solution into the Halogenated Organic Solvent waste carboy.

o Note: Even if the solvent (DMSO) is not halogenated, the solute (BMT-145027) is.[1] If the
concentration is high (>1%), it renders the entire mixture "Halogenated" for disposal
purposes.[1]
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e Rinsing: Rinse the empty stock vial twice with Acetone or Ethanol.[1]
¢ Rinsate Disposal: Pour the rinsate into the same Halogenated Organic Solvent carboy.

 Vial Disposal: Deface the label on the empty vial and place it in the Glass/Sharps waste

container.

Workflow C: Spill Cleanup (Powder)

o PPE: Don nitrile gloves (double gloved), lab coat, and safety goggles.[1] If powder is
fine/dusty, use an N95 or P100 respirator.[1]

« Isolation: Cover the spill with a chemically inert absorbent pad or paper towel dampened with
Ethanol (to prevent dust generation).[1]

e Collection: Wipe up the material.[1]

» Surface Decontamination: Wipe the area again with an Ethanol-soaked pad, followed by a
water rinse.[1]

» Disposal: Place all used pads and gloves into a Solid Chemical Waste bag. Label as "Debris
contaminated with BMT-145027."[1]

Part 4: Logical Disposal Decision Tree

The following diagram illustrates the decision logic for segregating BMT-145027 waste streams
to ensure compliance and safety.
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Disposal Key

Waste Generated:
BMT-145027

Red = Incineration Required

Physical State?

Wipes/PPE

Liquid Solution Contaminated Debris
(e.g., DMSO) (Gloves, Tips)

Solid / Powder

Double Bag & Tag

Solid Chemical Waste Is Concentration > 197 Hazardous Debris Bag
(Tag: Halogenated Org.) e (Do NOT Autoclave)

Yes (Standard Stock) \No (Trace/Wash buffer)

Halogenated Solvent Carboy General Organic Carboy

(Tag: DMSO + BMT-145027) (Only if trace < 0.1%)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating BMT-145027 waste based on physical state and

concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal Procedures for BMT-145027].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192411/docs#proper-disposal-procedures-for-bmt-
145027]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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